5-[1-(4-chlorophenoxy)-2-phenylvinyl]-1-[(2,4-dichlorophenyl)sulfonyl]-1H-pyrazole

• IUPAC Name: 5-[(E)-1-(4-chlorophenoxy)-2-phenylethenyl]-1-(2,4-dichlorophenyl)sulfonylpyrazole
• InChI: InChI=1S/C23H15Cl3N2O3S/c24-17-6-9-19(10-7-17)31-22(14-16-4-2-1-3-5-16)21-12-13-27-28(21)32(29,30)23-11-8-18(25)15-20(23)26/h1-15H/b22-14+
• InChI Key: GNDZVVIPJWGVHG-HYARGMPZSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C2=CC=NN2S(=O)(=O)C3=C(C=C(C=C3)Cl)Cl)OC4=CC=C(C=C4)Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C2=CC=NN2S(=O)(=O)C3=C(C=C(C=C3)Cl)Cl)/OC4=CC=C(C=C4)Cl
• Molecular Formula: C23H15Cl3N2O3S
• Molecular Weight: 505.8 g/mol
• CAS No.: 400085-92-9

Description

The compound “5-[1-(4-chlorophenoxy)-2-phenylvinyl]-1-[(2,4-dichlorophenyl)sulfonyl]-1H-pyrazole” is a chemical with the molecular formula C23H15Cl3N2O3S. It is offered by several chemical suppliers.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 505.8008. Other physical and chemical properties are not specified in the available information.

Scientific Research Applications

Herbicidal and Insecticidal Activities

A study by (Wang et al., 2015) on N-phenylpyrazolyl aryl methanones derivatives, which include compounds structurally similar to 5-[1-(4-chlorophenoxy)-2-phenylvinyl]-1-[(2,4-dichlorophenyl)sulfonyl]-1H-pyrazole, revealed notable herbicidal and insecticidal activities. The study involved synthesizing various derivatives and evaluating their biological activities.

Structural Studies for Antiviral and Cytotoxic Activities

In research by (Dawood et al., 2011), the synthesis of pyrazole-based heterocycles, similar to the compound , was performed. These compounds were evaluated for their antiviral activity against Herpes simplex type-1 (HSV-1) and cytotoxic activities, with some showing significant results.

Synthesis and Characterization for Antimicrobial Activity

A study conducted by (Shah et al., 2014) on phenyl sulfonyl pyrazoline derivatives, related in structure to the compound , showed that these compounds were synthesized and characterized for their antimicrobial activities. The compounds were tested for antibacterial and antifungal activities using the broth dilution method.

Synthesis and Investigation for Carbonic Anhydrase Inhibition

Research by (Bülbül et al., 2008) involved the synthesis of pyrazole carboxylic acid amides, structurally similar to this compound. These compounds were studied for their inhibitory effects on carbonic anhydrase isoenzymes, showing potential as carbonic anhydrase inhibitors.

Synthesis for Potential Antiobesity Activity

In a study by (Srivastava et al., 2007), diaryl dihydropyrazole-3-carboxamides, structurally related to the compound of interest, were synthesized and evaluated for their potential antiobesity activity in animal models. These compounds exhibited significant body weight reduction, attributed to their CB1 antagonistic activity.